Cas no 1187927-37-2 (2-phenyl-octahydropyrrolo3,4-cpyrrole dihydrochloride)

• Product Name: 2-phenyl-octahydropyrrolo3,4-cpyrrole dihydrochloride
• CAS No: 1187927-37-2
• MF: C₁₂H₁₈Cl₂N₂
• MW: 261.190721035004
• MDL: MFCD11506300
• CID: 2182298
• PubChem ID: 84819753
• Update Time: 2025-10-31

2-phenyl-octahydropyrrolo3,4-cpyrrole dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Phenyl-octahydro-pyrrolo[3,4-c]pyrrole dihydrochloride
• 2-phenyl-octahydropyrrolo3,4-cpyrrole dihydrochloride
• MFCD11506300
• DB-261401
• SB31130
• 2-PHENYL-HEXAHYDRO-1H-PYRROLO[3,4-C]PYRROLE DIHYDROCHLORIDE
• 2-Phenyloctahydropyrrolo[3,4-c]pyrroledihydrochloride
• EN300-260609
• 1187927-37-2
• 2-Phenyloctahydropyrrolo[3,4-c]pyrrole dihydrochloride
• SCHEMBL20510355
• 5-phenyl-2,3,3a,4,6,6a-hexahydro-1H-pyrrolo[3,4-c]pyrrole;dihydrochloride
• 2-phenyl-octahydropyrrolo[3,4-c]pyrrole dihydrochloride
• CS-0342465
• MXB92737

• MDL： MFCD11506300
• Inchi： 1S/C12H16N2.2ClH/c1-2-4-12(5-3-1)14-8-10-6-13-7-11(10)9-14;;/h1-5,10-11,13H,6-9H2;2*1H
• InChI Key： ARVBADVNKVWNEY-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1(C2C=CC=CC=2)CC2CNCC2C1

Computed Properties

• Exact Mass: 260.0847040g/mol
• Monoisotopic Mass: 260.0847040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 187
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 15.3Ų

Additional information on 2-phenyl-octahydropyrrolo3,4-cpyrrole dihydrochloride

Introduction to 2-phenyl-octahydropyrrolo3,4-cpyrrole dihydrochloride (CAS No: 1187927-37-2)

2-phenyl-octahydropyrrolo3,4-cpyrrole dihydrochloride, identified by its CAS number 1187927-37-2, is a sophisticated heterocyclic compound that has garnered significant attention in the field of medicinal chemistry and pharmacology. This compound belongs to the class of octahydropyrrolopyrrole derivatives, a structural motif known for its broad spectrum of biological activities. The presence of a phenyl group and the dihydrochloride salt form enhances its solubility and bioavailability, making it a promising candidate for further therapeutic exploration.

The chemical structure of 2-phenyl-octahydropyrrolo3,4-cpyrrole dihydrochloride consists of a fused ring system comprising an octahydropyrrolopyrrole core substituted with a phenyl group. This unique arrangement imparts distinct electronic and steric properties, which are critical for its interaction with biological targets. The dihydrochloride salt form ensures better stability and handling characteristics, facilitating its use in both laboratory research and potential clinical applications.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with potential therapeutic benefits. Among these, octahydropyrrolopyrroles have emerged as a structurally diverse scaffold with applications ranging from anti-inflammatory to anticancer agents. The phenyl-octahydropyrrolo3,4-cpyrrole dihydrochloride derivative stands out due to its unique structural features and preliminary biological activity profiles.

One of the most compelling aspects of 2-phenyl-octahydropyrrolo3,4-cpyrrole dihydrochloride is its reported interaction with various biological pathways. Studies have suggested that this compound exhibits inhibitory effects on certain enzymes and receptors involved in inflammation and cell proliferation. These findings are particularly intriguing given the increasing demand for targeted therapies that can modulate these pathways with high specificity and low toxicity.

Recent advancements in computational chemistry have enabled more accurate predictions of the binding affinity and pharmacokinetic properties of such compounds. Molecular docking studies using 2-phenyl-octahydropyrrolo3,4-cpyrrole dihydrochloride have revealed promising interactions with targets such as COX-2 and NF-κB, key players in inflammatory processes. These virtual screening approaches have not only accelerated the drug discovery process but also provided valuable insights into the structural optimization of this compound.

The synthesis of 2-phenyl-octahydropyrrolo3,4-cpyrrole dihydrochloride involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. The introduction of the phenyl group at the appropriate position on the octahydropyrrolopyrrole core is crucial for maximizing biological activity. Researchers have employed various synthetic strategies, including palladium-catalyzed cross-coupling reactions, to construct this complex scaffold efficiently.

From a pharmacological perspective, the dihydrochloride salt form of 2-phenyl-octahydropyrrolo3,4-cpyrrole dihydrochloride offers several advantages over its free base counterpart. The salt form enhances solubility in aqueous media, which is essential for oral and parenteral administration. Additionally, the chloride ions contribute to the stability of the compound during storage and transport, ensuring consistent quality across batches.

Preclinical studies have begun to explore the potential therapeutic applications of 2-phenyl-octahydropyrrolo3,4-cpyrrole dihydrochloride in various disease models. Initial findings suggest that this compound may have utility in treating conditions characterized by excessive inflammation or uncontrolled cell growth. For instance, animal models of arthritis have shown significant reductions in disease severity following treatment with this derivative.

The future direction of research on 2-phenyl-octahydropyrrolo3,4-cpyrrole dihydrochloride includes further optimization of its chemical structure to enhance potency and selectivity. By leveraging structure-activity relationship (SAR) studies, researchers aim to identify analogs that exhibit improved pharmacokinetic profiles while maintaining or even increasing biological activity. Such efforts are crucial for translating preclinical findings into effective clinical therapies.

In conclusion,2-phenyl-octahydropyrrolo3,4-cpyrrole dihydrochloride (CAS No: 1187927-37-2) represents a promising candidate for further development in medicinal chemistry. Its unique structural features, preliminary biological activity, and favorable physicochemical properties position it as a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new insights into its mechanisms of action, this compound holds great potential for addressing unmet medical needs across multiple therapeutic areas.